Cas no 352458-37-8 (Delafloxacin meglumine)

• Product Name: Delafloxacin meglumine
• CAS No: 352458-37-8
• MF: C₂₅H₂₉ClF₃N₅O₉
• MW: 635.974076032639
• MDL: MFCD26142921
• CID: 2083581
• PubChem ID: 11578213
• Update Time: 2025-10-29

Delafloxacin meglumine Chemical and Physical Properties

Names and Identifiers

• ABT-492 Meglumine
• (2R,3R,4R,5S)-2,3,4,5-Tetrahydroxy-6-(methylamino)hexyl 1-(6-amino-3,5-difluoropyridin-2-yl)-8-chloro-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquin
• 1-(6-amino-3,5-difluoropyridin-2-yl)-8-chloro-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxoquinoline-3-c
• 1-(6-amino-3,5-difluoropyridin-2-yl)-8-chloro-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxoquinoline-3-carboxylic acid,(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
• Delafloxacin meglumine
• HY-14814A
• WQ-3034 AND ABT-492
• BS-16614
• SCHEMBL300983
• EX-A3992
• ABT-492;RX-3341;WQ-3034;Baxdela
• N7V53U4U4T
• Delafloxacin meglumine (USAN)
• CS-1479
• RX-3341 meglumine
• DELAFLOXACIN MEGLUMINE [MI]
• 1-Deoxy-1-(methylamino)-D-glucitol 1-(6-amino-3,5-difluoropyridin-2-yl)-8-chloro-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylate (salt)
• 352458-37-8
• D-Glucitol, 1-deoxy-1-(methylamino)-, 1-(6-amino-3,5-difluoro-2-pyridinyl)-8-chloro-6-fluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-3-quinolinecarboxylate (salt)
• 1-(6-amino-3,5-difluoropyridin-2-yl)-8-chloro-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxoquinoline-3-carboxylic acid;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
• DA-52420
• Delafloxacin (meglumine)
• (2R,3R,4R,5S)-6-(Methylamino)hexane-1,2,3,4,5-pentaol 1-(6-amino-3,5-difluoropyridin-2-yl)-8-chloro-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylate
• DTXSID90188740
• AKOS025404885
• Q27284685
• CHEMBL2105638
• DELAFLOXACIN MEGLUMINE [ORANGE BOOK]
• Delafloxacin meglumine (ABT492 meglumine; RX-3341 meglumine; WQ-3034 meglumine)
• DELAFLOXACIN MEGLUMINE [WHO-DD]
• (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentaol 8-chloro-1-(3,5-difluoro-6-imino-1,6-dihydropyridin-2-yl)-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylate
• WQ-3034 meglumine
• C25H29ClF3N5O9
• s4488
• AC-36496
• DTXCID50111231
• D70784
• UNII-N7V53U4U4T
• D09331
• Delafloxacin meglumine [USAN]
• Baxdela (TN)
• ABT492 meglumine

• MDL： MFCD26142921
• Inchi： 1S/C18H12ClF3N4O4.C7H17NO5/c19-12-13-7(1-9(20)14(12)25-3-6(27)4-25)15(28)8(18(29)30)5-26(13)17-11(22)2-10(21)16(23)24-17;1-8-2-4(10)6(12)7(13)5(11)3-9/h1-2,5-6,27H,3-4H2,(H2,23,24)(H,29,30);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
• InChI Key： AHJGUEMIZPMAMR-WZTVWXICSA-N
• SMILES： ClC1C2=C(C(C(C(=O)O)=CN2C2C(=CC(=C(N)N=2)F)F)=O)C=C(C=1N1CC(C1)O)F.O[C@H]([C@H](CNC)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 635.1605897g/mol
• Monoisotopic Mass: 635.1605897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 889
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 233Ų

Delafloxacin meglumine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Delafloxacin meglumine

Delafloxacin Meglumine: A Comprehensive Overview

Delafloxacin meglumine, with the CAS number 352458-37-8, is a potent fluoroquinolone antibiotic that has garnered significant attention in the medical community for its efficacy in treating various bacterial infections. This compound is a water-soluble derivative of delafloxacin, designed to enhance its bioavailability and ease of administration. Delafloxacin meglumine has been extensively studied for its ability to combat multidrug-resistant pathogens, making it a valuable addition to the arsenal of antimicrobial agents.

The chemical structure of delafloxacin meglumine is characterized by a unique substitution pattern that enhances its activity against a broad spectrum of bacteria. Recent studies have demonstrated its superior efficacy compared to traditional fluoroquinolones, particularly in infections caused by Gram-positive bacteria such as methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves inhibiting bacterial DNA gyrase and topoisomerase IV, which are essential enzymes for bacterial DNA replication and repair.

One of the most notable advancements in delafloxacin meglumine research is its ability to penetrate various tissues and fluids effectively. This property is crucial for treating infections that are difficult to access with conventional antibiotics, such as those in the lungs or bones. Clinical trials have shown promising results in patients with complicated skin and skin structure infections (cSSSI), where delafloxacin meglumine demonstrated high cure rates and minimal adverse effects.

The pharmacokinetic profile of delafloxacin meglumine is another area of significant interest. Studies have revealed that it exhibits linear pharmacokinetics, allowing for predictable drug levels when administered at different doses. This characteristic simplifies dosing regimens and reduces the risk of toxicity. Additionally, the compound's long half-life enables once-daily administration, improving patient compliance and convenience.

Recent research has also focused on the safety profile of delafloxacin meglumine. Unlike some fluoroquinolones that are associated with tendonitis or neuropsychiatric side effects, delafloxacin meglumine has shown a favorable safety profile in clinical trials. This makes it an attractive option for patients who may be at higher risk for adverse effects from other antibiotics.

In terms of resistance patterns, delafloxacin meglumine has demonstrated resilience against emerging resistance mechanisms. Its distinct chemical structure reduces the likelihood of cross-resistance with other fluoroquinolones, making it a valuable tool in combating antibiotic resistance. Ongoing studies are exploring its potential use in combination therapies to further enhance its effectiveness against stubborn infections.

The global health community has recognized the importance of delafloxacin meglumine in addressing the growing challenge of antibiotic resistance. Regulatory agencies have approved its use in several countries, paving the way for broader adoption in clinical settings. As research continues to uncover new applications and optimize its therapeutic potential, delafloxacin meglumine stands as a beacon of hope in the fight against infectious diseases.